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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B041164 Get Quote

To our valued researchers, scientists, and drug development professionals,

Following a comprehensive review of available scientific literature and supplier information, we

have concluded that there is currently insufficient data to provide detailed application notes and

validated protocols for the use of Disperse Blue 102 as a biological stain for microscopy.

Our extensive searches have yielded basic chemical and safety information for Disperse Blue
102, primarily detailing its application as a textile dye. While some sources mention its potential

use as a biological dye, no specific protocols, experimental data, or established methodologies

for its application in cell or tissue staining for microscopy have been found.[1][2][3] The single

mention of it being an alternative name for Methylene Blue appears to be inaccurate based on

differing chemical structures.[1]

Information regarding the dye's mechanism of action in a biological context, its specificity for

any cellular organelles or structures, and its fluorescence properties (if any) are not available in

the public domain. Studies on other disperse dyes have indicated potential effects on cell

viability, but these do not provide a basis for developing a reliable staining protocol for

Disperse Blue 102.[4]

Therefore, we are unable to fulfill the request for:

Detailed Application Notes and Protocols: Without established procedures, providing

guidance on concentrations, incubation times, and fixation methods would be speculative

and unreliable.
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Quantitative Data Summaries: No quantitative data from biological staining experiments

using Disperse Blue 102 could be located.

Experimental Workflows and Signaling Pathway Diagrams: The lack of information on its

biological application and mechanism prevents the creation of relevant diagrams.

We are committed to providing accurate and reliable scientific information. At this time, the use

of Disperse Blue 102 as a biological stain for microscopy appears to be a novel application

requiring foundational research and development. We will continue to monitor the scientific

literature for any advancements in this area and will update our resources accordingly.

We encourage researchers interested in exploring the potential of Disperse Blue 102 as a

biological stain to conduct initial validation experiments to determine its staining characteristics,

optimal conditions, and any potential cytotoxicity.

General Properties of Disperse Blue 102
For reference, the following information has been gathered from available sources.

Property Value References

Chemical Formula C15H19N5O4S [2][3]

CAS Number 12222-97-8, 69766-79-6 [2][3]

Appearance
Dark blue to purple crystalline

powder
[1]

Solubility
Soluble in water, ethanol, and

chloroform
[1]

Primary Application
Dye for textiles (e.g., polyester

fibers) and plastics
[1][3]
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For researchers wishing to investigate the potential of Disperse Blue 102, a general workflow

for testing a new stain is suggested below. This is a conceptual workflow and does not imply

validated use for Disperse Blue 102.
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Caption: Conceptual workflow for validating a novel biological stain.

We apologize that we could not provide the specific protocols requested at this time and hope

this information is helpful in understanding the current landscape of Disperse Blue 102's

application in biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Disperse Blue 102 for Biological
Staining in Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041164#using-disperse-blue-102-as-a-biological-
stain-for-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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